(5-Fluoro-pyridin-2-yl)-morpholin-4-yl-methanone

• Molecular Formula: C10H11FN2O2
• Molecular Weight: 210.20 g/mol
• IUPAC Name: (5-fluoropyridin-2-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C10H11FN2O2/c11-8-1-2-9(12-7-8)10(14)13-3-5-15-6-4-13/h1-2,7H,3-6H2
• InChI Key: IFYHUZDMAIXWOZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=NC=C(C=C2)F

Description

(5-Fluoro-pyridin-2-yl)-morpholin-4-yl-methanone is a useful research compound. Its molecular formula is C10H11FN2O2 and its molecular weight is 210.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Cyano-5-fluoropyridine (1.00 g, 8.19 mmol) was dissolved in hydrochloric acid (37% aqueous, 1.0 mL) and heated to 60° C. for 18 h and then evaporated in vacuo. The residue was suspended in DMF (40.0 mL) and EDC (1.89 g, 9.83 mmol), HOBt (111 mg, 0.82 mmol), morpholine (787 μL, 9.00 mmol) and triethylamine (1.25 mL, 9.00 mmol) were added and the reaction stirred for 18 h. The reaction was partitioned between water (200 mL) and EtOAc (100 mL), and extracted into EtOAc (3×). The combined organic layers were washed with brine, dried (MgSO4) and evaporated in vacuo. The residue was purified by FCC, using 0-8% [2M NH3 in MeOH] in DCM, to give the title compound (350 mg), contaminated with a single impurity (˜10% by NMR integration). The product was used in the next step without further purification. LCMS (Method 1): Rt 1.88 min, m/z 211 [MH+].